Cas no 1334146-08-5 (5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine)
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine
-
- MDL: MFCD19982405
- Inchi: 1S/C11H13N3O/c1-12-11-7-10(13-14-11)8-4-3-5-9(6-8)15-2/h3-7H,1-2H3,(H2,12,13,14)
- InChI Key: FWNXQHNUAKLNOT-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=CC(OC)=C2)=CC(NC)=N1
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 444.0±35.0 °C at 760 mmHg
- Flash Point: 222.3±25.9 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M227638-10mg |
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine |
1334146-08-5 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M227638-50mg |
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine |
1334146-08-5 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M227638-100mg |
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine |
1334146-08-5 | 100mg |
$ 275.00 | 2022-06-04 | ||
| Enamine | EN300-82525-0.05g |
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine |
1334146-08-5 | 95% | 0.05g |
$155.0 | 2023-02-12 | |
| Enamine | EN300-82525-0.1g |
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine |
1334146-08-5 | 95% | 0.1g |
$232.0 | 2023-02-12 | |
| Enamine | EN300-82525-0.25g |
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine |
1334146-08-5 | 95% | 0.25g |
$331.0 | 2023-02-12 | |
| Enamine | EN300-82525-0.5g |
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine |
1334146-08-5 | 95% | 0.5g |
$524.0 | 2023-02-12 | |
| Enamine | EN300-82525-1.0g |
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine |
1334146-08-5 | 95% | 1.0g |
$671.0 | 2023-02-12 | |
| Enamine | EN300-82525-2.5g |
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine |
1334146-08-5 | 95% | 2.5g |
$1315.0 | 2023-02-12 | |
| Enamine | EN300-82525-5.0g |
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine |
1334146-08-5 | 95% | 5.0g |
$1945.0 | 2023-02-12 |
5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine
Comprehensive Overview of 5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine (CAS No. 1334146-08-5)
The compound 5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine, identified by its CAS number 1334146-08-5, is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. This pyrazole derivative features a methoxyphenyl group at the 5-position and a methylamine substituent at the 3-position, making it a versatile scaffold for drug discovery and medicinal chemistry applications.
In recent years, pyrazole-based compounds like 5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine have become a hotspot in drug development due to their diverse biological activities. Researchers are particularly interested in their potential as kinase inhibitors, anti-inflammatory agents, and central nervous system modulators. The presence of the methoxy group enhances the compound's lipophilicity, which can improve blood-brain barrier penetration – a critical factor in developing neuroactive drugs.
The synthesis of CAS 1334146-08-5 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production. Analytical characterization using HPLC, mass spectrometry, and NMR spectroscopy confirms the compound's high purity and structural integrity, essential for research applications.
From a drug design perspective, the N-methyl-1H-pyrazol-3-amine core offers excellent opportunities for structure-activity relationship (SAR) studies. Medicinal chemists can modify various positions to enhance target selectivity or improve pharmacokinetic properties. The 3-methoxyphenyl moiety is particularly interesting as it may contribute to interactions with biological targets through π-π stacking or hydrogen bonding.
Current research trends show growing interest in small molecule therapeutics targeting protein-protein interactions. Compounds like 5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine are being investigated for their ability to modulate these challenging targets. The compound's moderate molecular weight and favorable Lipinski rule parameters make it an attractive starting point for lead optimization in drug discovery programs.
In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes for pyrazole derivatives. This includes using biocatalysts, recyclable reagents, and energy-efficient processes to prepare compounds like 1334146-08-5. Such approaches align with the pharmaceutical industry's increasing focus on environmental sustainability while maintaining compound quality and yield.
The analytical profiling of 5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine reveals interesting physicochemical properties. Its logP value suggests balanced hydrophilicity-lipophilicity, while thermal analysis shows good stability under standard storage conditions. These characteristics are crucial for formulation development and determining appropriate storage and handling protocols.
Emerging applications in chemical biology utilize this compound as a molecular probe to study enzyme mechanisms or cellular pathways. When combined with modern techniques like cryo-EM or X-ray crystallography, it can provide valuable structural insights into protein-ligand interactions. Such fundamental research contributes to our understanding of disease mechanisms and potential therapeutic interventions.
Quality control standards for CAS 1334146-08-5 typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. Advanced purification methods such as preparative HPLC or recrystallization ensure the compound meets research-grade specifications. Proper characterization includes comprehensive spectral data and confirmation of the molecular formula through high-resolution mass spectrometry.
The future development of 5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine may involve exploring its prodrug derivatives or formulation technologies to enhance bioavailability. Combination therapies incorporating this scaffold with other active moieties represent another promising direction. As computational methods like AI-assisted drug design advance, we can expect more efficient exploration of this chemical space.
From a regulatory perspective, proper documentation of synthetic pathways and analytical methods is essential for research use of this compound. While not currently classified as a controlled substance, researchers should maintain thorough records of its acquisition, use, and disposal in compliance with institutional and national guidelines for laboratory chemicals.
The scientific literature contains numerous references to pyrazole-3-amine derivatives and their biological activities, though specific studies on 1334146-08-5 may be limited. This presents opportunities for original research to explore its full potential. Researchers are encouraged to investigate its structure-activity relationships across different biological targets and therapeutic areas.
In summary, 5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine (CAS No. 1334146-08-5) represents an important chemical entity with broad research applications. Its unique structural features and modifiable scaffold make it valuable for medicinal chemistry, while ongoing advances in synthetic and analytical methodologies continue to expand its potential uses in scientific investigation and drug discovery efforts.
1334146-08-5 (5-(3-methoxyphenyl)-N-methyl-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)